2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile

• IUPAC Name: 2-(4-fluorophenyl)-5-[4-(4-methylbenzoyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H19FN4O2/c1-15-2-4-17(5-3-15)21(28)26-10-12-27(13-11-26)22-19(14-24)25-20(29-22)16-6-8-18(23)9-7-16/h2-9H,10-13H2,1H3
• InChI Key: QWFDBITYHHBXGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C4=CC=C(C=C4)F)C#N
• Molecular Formula: C22H19FN4O2
• Molecular Weight: 390.4 g/mol

Description

2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile, also known as FP1, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile's mechanism of action is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors. In cancer research, 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile has been shown to inhibit the activity of the enzyme AKT, which is involved in cell survival and proliferation. In Alzheimer's disease research, 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile has been shown to inhibit the activity of the enzyme beta-secretase, which is involved in the production of amyloid-beta peptides. In depression research, 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile has been shown to inhibit the reuptake of serotonin and norepinephrine, which increases their levels in the brain.
Biochemical and Physiological Effects
2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile has been shown to have various biochemical and physiological effects in scientific research. In cancer research, 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile has been shown to induce apoptosis, or programmed cell death, in cancer cells. In Alzheimer's disease research, 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile has been shown to reduce the levels of amyloid-beta peptides and improve cognitive function in animal models. In depression research, 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile has been shown to improve mood and reduce symptoms of depression in animal models.

Advantages and Limitations for Lab Experiments

2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile has several advantages for lab experiments, including its high potency and selectivity for certain enzymes and receptors. However, 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile also has some limitations, including its low solubility in water and potential toxicity at high doses.

Future Directions

There are several future directions for research on 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile. In cancer research, further studies are needed to determine the optimal dosage and treatment duration for 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile, as well as its potential use in combination with other cancer treatments. In Alzheimer's disease research, further studies are needed to determine the long-term effects of 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile on cognitive function and the underlying mechanisms of its neuroprotective effects. In depression research, further studies are needed to determine the optimal dosage and treatment duration for 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile, as well as its potential use in combination with other antidepressant treatments. Additionally, further studies are needed to explore the potential therapeutic applications of 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile in other diseases and conditions.

Synthesis Methods

2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile can be synthesized through a multi-step process, starting with the reaction of 4-fluorobenzaldehyde with 4-(4-methylbenzoyl)piperazine. The resulting compound is then reacted with 2-bromo-2-nitropropane to yield 4-(4-methylbenzoyl)-1-(4-fluorophenyl)piperazine-2,5-dione. This intermediate is then reacted with hydroxylamine hydrochloride and sodium acetate to form 2-(4-fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile.

Scientific Research Applications

2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile has shown potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and depression. In cancer research, 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile has been shown to inhibit the growth and proliferation of cancer cells, particularly in breast and lung cancer. In Alzheimer's disease research, 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the development of the disease. In depression research, 2-(4-Fluorophenyl)-5-(4-(4-methylbenzoyl)piperazin-1-yl)oxazole-4-carbonitrile has been shown to increase the levels of certain neurotransmitters, such as serotonin and norepinephrine, which are involved in mood regulation.